Cas no 66769-03-7 (1-Benzothiepin, 4-bromo-5-phenyl-)

• Product Name: 1-Benzothiepin, 4-bromo-5-phenyl-
• CAS No: 66769-03-7
• MF: C₁₆H₁₁BrS
• MW: 315.227542161942
• CID: 395822
• PubChem ID: 12433503
• Update Time: 2025-04-19

1-Benzothiepin, 4-bromo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin, 4-bromo-5-phenyl-
• 4-bromo-5-phenyl-1-benzothiepine
• DTXSID30498113
• 66769-03-7

• Inchi： 1S/C16H11BrS/c17-14-10-11-18-15-9-5-4-8-13(15)16(14)12-6-2-1-3-7-12/h1-11H
• InChI Key： SWWGCLCCSHBMQR-UHFFFAOYSA-N
• SMILES： BrC1C=CSC2C=CC=CC=2C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 313.97653
• Monoisotopic Mass: 313.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0